Cas no 670272-60-3 (2-fluoro-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide
• CAS No: 670272-60-3
• MF: C₁₄H₁₁FN₂O₂S₂
• MW: 322.377743959427
• CID: 5418753
• PubChem ID: 888854
• Update Time: 2025-10-30

2-fluoro-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• ChemDiv2_001733
• CHEMBL1331531
• MLS000627055
• 670272-60-3
• Z275021342
• HMS1373O17
• 2-fluoro-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide
• 2-fluoro-N-(2-methyl-1,3-benzothiazol-5-yl)benzenesulfonamide
• DTXSID201327441
• AKOS000812078
• EU-0082666
• HMS2749E09
• 2-fluoro-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide
• F3394-0228
• SMR000299335
• 2-Fluoro-N-(2-methyl-5-benzothiazolyl)benzenesulfonamide

• Inchi： 1S/C14H11FN2O2S2/c1-9-16-12-8-10(6-7-13(12)20-9)17-21(18,19)14-5-3-2-4-11(14)15/h2-8,17H,1H3
• InChI Key： NQMGWYRDYLVHGK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3SC(C)=NC3=C2)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 322.02459811g/mol
• Monoisotopic Mass: 322.02459811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.4±51.0 °C(Predicted)
• pka: 7.29±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-fluoro-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide

2-Fluoro-N-(2-Methyl-1,3-Benzothiazol-5-Yl)Benzene-1-Sulfonamide

The compound 670272-60-3, also known as 2-fluoro-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The benzothiazole core of the molecule, combined with the sulfonamide group, contributes to its versatile reactivity and stability under various conditions.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antiviral agents. The sulfonamide group in this compound is known to enhance bioavailability and improve pharmacokinetic profiles, making it a valuable component in medicinal chemistry. Researchers have also explored the role of fluorine substitution in modulating the electronic properties of the molecule, which can significantly influence its biological activity.

In terms of synthesis, 2-fluoro-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of mild reaction conditions ensures high yields and maintains the integrity of the sensitive functional groups. This compound's stability under thermal and oxidative stress has been extensively studied, revealing its potential for use in high-performance materials such as polymers and coatings.

The structural uniqueness of this compound lies in its combination of a benzothiazole ring system, a sulfonamide group, and a fluorine substituent. These features not only enhance its chemical reactivity but also provide opportunities for further functionalization. For instance, the benzothiazole moiety can act as a platform for attaching additional functional groups, enabling the creation of more complex molecular architectures with tailored properties.

From an environmental perspective, the biodegradability and eco-friendliness of 670272-60-3 have been evaluated in recent studies. Results indicate that this compound exhibits moderate biodegradation rates under aerobic conditions, making it suitable for applications where environmental impact is a consideration. Additionally, its low toxicity profile has been confirmed through acute toxicity tests, further supporting its use in pharmaceutical formulations.

In conclusion, 2-fluoro-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide represents a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with favorable chemical and biological properties, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.